4-(piperazine-1-carbonyl)-2,3-dihydro-1H-imidazol-2-one

• IUPAC Name: 4-(piperazine-1-carbonyl)-1,3-dihydroimidazol-2-one
• InChI: InChI=1S/C8H12N4O2/c13-7(6-5-10-8(14)11-6)12-3-1-9-2-4-12/h5,9H,1-4H2,(H2,10,11,14)
• InChI Key: GYQUWAASFPLFRT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)C2=CNC(=O)N2
• Molecular Formula: C8H12N4O2
• Molecular Weight: 196.21 g/mol
• CAS No.: 1042651-11-5

Description

The compound “4-(piperazine-1-carbonyl)-2,3-dihydro-1H-imidazol-2-one” appears to contain a piperazine group and an imidazolone group. Piperazine is a six-membered ring containing two nitrogen atoms. It’s a common moiety in pharmaceuticals due to its ability to increase solubility and bioavailability. The imidazolone group is a five-membered ring containing two nitrogen atoms and one oxygen atom. It’s often found in biological systems and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the piperazine and imidazolone rings. The carbonyl group linking the two rings would likely have a significant impact on the overall conformation and properties of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the piperazine and imidazolone rings, as well as the carbonyl group linking them. For example, the compound would likely be polar due to the presence of the carbonyl group and the nitrogen atoms in the rings.

Mechanism of Action

Target of Action

The compound contains a piperazine moiety, which is a common structural motif in many pharmaceuticals due to its ability to interact with various biological targets. Without specific studies, it’s hard to identify the exact targets of this compound .

Mode of Action

The mode of action would depend on the specific biological target of the compound. Piperazine derivatives often act as ligands for protein receptors, where they can either activate (agonist) or inhibit (antagonist) the function of the receptor .

Biochemical Pathways

Without specific information, it’s difficult to determine the exact biochemical pathways this compound might affect. Piperazine derivatives are often involved in neurotransmission, immune response, and other cellular signaling pathways .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure and the route of administration. Piperazine derivatives are generally well-absorbed and widely distributed in the body . .

Result of Action

The molecular and cellular effects would depend on the specific targets and pathways affected by the compound. These could range from changes in cell signaling and function to potential therapeutic effects or toxicity .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of the compound. For instance, the compound’s stability could be affected by storage conditions, while its efficacy could be influenced by interactions with other compounds in the body .

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it shows promise as a pharmaceutical, for example, future research might focus on optimizing its synthesis, improving its pharmacokinetics, and conducting clinical trials.